Cas no 15935-96-3 (1,8-Naphthyridine-3-carboxamide, 2-amino-)

• Product Name: 1,8-Naphthyridine-3-carboxamide, 2-amino-
• CAS No: 15935-96-3
• Molecular Formula: C₉H₈N₄O
• Molecular Weight: 188.18602
• CID: 96401
• PubChem ID: 3039149

1,8-Naphthyridine-3-carboxamide, 2-amino- Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 2-amino-
• 2-amino-1,8-naphthyridine-3-carboxamide
• CHEMBL3305570
• DTXSID20388796
• SCHEMBL14958512
• 2-amino-[1,8]-naphthyridine-3-carboxamide
• 15935-96-3

• InChIKey： HPADGDFXUYBWMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N4O/c10-7-6(8(11)14)4-5-2-1-3-12-9(5)13-7/h1-4H,(H2,11,14)(H2,10,12,13)
• SMILES： NC1C(C(N)=O)=CC2C(=NC=CC=2)N=1

Computed Properties

• Exact Mass: 188.06994
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.07
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.89